Cas no 82834-44-4 (3-bromo-5-methyl-2-nitrothiophene)

• Product Name: 3-bromo-5-methyl-2-nitrothiophene
• CAS No: 82834-44-4
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• MDL: MFCD19440764
• CID: 2804151
• PubChem ID: 68257468
• Update Time: 2025-07-23

3-bromo-5-methyl-2-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-nitrothiophene
• SCHEMBL12391226
• CS-0242608
• EN300-252769
• 82834-44-4
• 850-145-6
• HDA83444
• DTXSID40738178
• DTXCID40688922

• MDL： MFCD19440764
• Inchi： 1S/C5H4BrNO2S/c1-3-2-4(6)5(10-3)7(8)9/h2H,1H3
• InChI Key： DXZJZRWRQPHWMH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.91461Da
• Monoisotopic Mass: 220.91461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.802
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-bromo-5-methyl-2-nitrothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-5-methyl-2-nitrothiophene

Comprehensive Overview of 3-Bromo-5-methyl-2-nitrothiophene (CAS No. 82834-44-4)

3-Bromo-5-methyl-2-nitrothiophene (CAS No. 82834-44-4) is a specialized heterocyclic compound widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the thiophene family, a class of sulfur-containing aromatic rings known for their versatility in drug discovery and material science. With its unique bromine and nitro functional groups, it serves as a key intermediate for constructing complex molecules, particularly in the development of agrochemicals, dyes, and electronic materials.

The growing interest in nitrothiophene derivatives stems from their applications in photovoltaic materials and organic semiconductors, aligning with the global push for sustainable energy solutions. Researchers frequently search for "synthesis of 3-bromo-5-methyl-2-nitrothiophene" or "CAS 82834-44-4 applications," reflecting its relevance in cutting-edge fields like optoelectronics and catalysis. Its structural features enable precise modifications, making it a hotspot for cross-coupling reactions such as Suzuki or Heck reactions.

From an industrial perspective, 3-bromo-5-methyl-2-nitrothiophene is valued for its role in producing high-performance polymers. Recent studies highlight its potential in conductive inks for flexible electronics—a trending topic as wearable technology gains traction. Environmental considerations also drive innovation, with queries like "biodegradable thiophene derivatives" emerging in scientific discourse. The compound’s stability under mild conditions further enhances its appeal for green chemistry initiatives.

Analytical methods for characterizing 82834-44-4 typically involve HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize purity thresholds (>98%), as impurities may affect downstream reactions. Safety data sheets (SDS) recommend standard lab precautions, though it is not classified under hazardous categories. Storage guidelines suggest airtight containers away from light to preserve reactivity—a detail often queried as "stability of nitrothiophenes."

In academia, this compound is pivotal for studying electrophilic aromatic substitution mechanisms. Its bromine atom acts as a leaving group, facilitating nucleophilic displacements, while the nitro group influences electronic distribution—critical for designing molecular sensors. Patent databases reveal its use in OLED materials, addressing the demand for energy-efficient displays. Such applications resonate with searches like "thiophene-based OLEDs" or "CAS 82834-44-4 supplier."

Market trends indicate rising demand for custom synthesis of 3-bromo-5-methyl-2-nitrothiophene, driven by R&D investments in Asia-Pacific and North America. Suppliers often highlight batch consistency and scalability, responding to queries such as "bulk nitrothiophene manufacturers." Regulatory compliance, including REACH and TSCA certifications, ensures global trade viability. Future prospects may explore its utility in bioimaging probes or metal-organic frameworks (MOFs), areas gaining traction in nanotech circles.

To summarize, 3-bromo-5-methyl-2-nitrothiophene (CAS No. 82834-44-4) bridges fundamental research and industrial innovation. Its multifaceted roles—from organic electronics to pharmaceutical intermediates—underscore its importance in modern chemistry. As sustainability and advanced materials dominate scientific priorities, this compound remains a focal point for interdisciplinary breakthroughs.